Cas no 1806826-95-8 (4-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine)

• Product Name: 4-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine
• CAS No: 1806826-95-8
• MF: C₇H₄F₂N₂O₂
• MW: 186.115668296814
• CID: 4918109
• Update Time: 2025-08-02

4-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine

• Inchi： 1S/C7H4F2N2O2/c8-6(9)4-1-3(2-10)5(12)7(13)11-4/h1,6,12H,(H,11,13)
• InChI Key： KXOFNHOWVFDVCP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C(N1)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 362
• XLogP3: 0.7
• Topological Polar Surface Area: 73.1

Additional information on 4-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine

4-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine: A Comprehensive Overview

The compound 4-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine, also known by its CAS number 1806826-95-8, is a fascinating molecule with a diverse range of applications in the fields of chemistry, pharmacology, and materials science. This compound belongs to the family of pyridine derivatives, which are well-known for their versatile properties and wide-ranging uses in drug design and chemical synthesis. The structure of this molecule is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6. Specifically, the substituents include a cyano group at position 4, a difluoromethyl group at position 6, and hydroxyl groups at positions 2 and 3. These functional groups contribute significantly to the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 4-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine as a promising candidate in the development of new drugs targeting various diseases. For instance, researchers have explored its role in antimicrobial activity, where the compound has shown significant inhibitory effects against a range of bacterial and fungal pathogens. This is attributed to the synergistic interaction between the cyano and difluoromethyl groups, which enhance the molecule's ability to disrupt microbial cell membranes.

In addition to its antimicrobial properties, this compound has also been investigated for its potential in neuroprotective applications. Studies have demonstrated that it can protect neurons from oxidative stress-induced damage, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxyl groups on the pyridine ring play a crucial role in this activity by facilitating antioxidant mechanisms.

The synthesis of 4-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine involves a multi-step process that typically begins with the preparation of a suitable pyridine derivative. The introduction of the cyano group at position 4 is often achieved through cyanation reactions, while the difluoromethyl group at position 6 can be introduced using electrophilic substitution methods. The hydroxyl groups at positions 2 and 3 are typically introduced via oxidation or hydroxylation reactions. These steps require precise control over reaction conditions to ensure high yields and product purity.

The structural uniqueness of this compound makes it an attractive target for further research in various fields. For example, its ability to act as both an electron-deficient and electron-rich system makes it suitable for applications in organic electronics and optoelectronics. Researchers have explored its use as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The presence of electron-withdrawing groups like cyano and difluoromethyl enhances its electronic properties, making it an ideal candidate for these applications.

In terms of environmental impact, studies have shown that 4-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine exhibits low toxicity towards non-target organisms when used in appropriate concentrations. This makes it a safer alternative to traditional chemical agents in certain industrial processes. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

The versatility of this compound is further highlighted by its role in catalysis. Recent advancements have demonstrated its ability to act as a highly efficient catalyst in various organic transformations, including oxidation reactions and cross-coupling processes. Its unique electronic structure enables it to facilitate these reactions under mild conditions, reducing energy consumption and waste generation.

In conclusion, 4-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine is a multifaceted compound with immense potential across multiple disciplines. Its diverse functional groups endow it with remarkable chemical reactivity and biological activity, making it an invaluable tool in drug discovery, material science, and catalysis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing modern science and technology.